Pinolenic Acid Methyl Ester
Pinolenic Acid Methyl Ester
Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA-I levels in transgenic mice expressing human ApoA-I. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Due to the non-methylene-interrupted double bond at the Δ Pinolenic acid methyl ester is a neutral, more lipophilic form of the free acid.
Brand Name:
Vulcanchem
CAS No.:
38406-57-4
VCID:
VC0153788
InChI:
InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11,14-15H,3-6,9,12-13,16-18H2,1-2H3/b8-7-,11-10-,15-14-
SMILES:
CCCCCC=CCC=CCCC=CCCCC(=O)OC
Molecular Formula:
C19H32O2
Molecular Weight:
292.463
Pinolenic Acid Methyl Ester
CAS No.: 38406-57-4
Reference Standards
VCID: VC0153788
Molecular Formula: C19H32O2
Molecular Weight: 292.463
| CAS No. | 38406-57-4 |
|---|---|
| Product Name | Pinolenic Acid Methyl Ester |
| Molecular Formula | C19H32O2 |
| Molecular Weight | 292.463 |
| IUPAC Name | methyl (5Z,9Z,12Z)-octadeca-5,9,12-trienoate |
| Standard InChI | InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11,14-15H,3-6,9,12-13,16-18H2,1-2H3/b8-7-,11-10-,15-14- |
| Standard InChIKey | UHRQLTPSFITDRF-BYKHLRFOSA-N |
| SMILES | CCCCCC=CCC=CCCC=CCCCC(=O)OC |
| Appearance | Assay:>98%A solution in ethanol |
| Description | Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA-I levels in transgenic mice expressing human ApoA-I. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Due to the non-methylene-interrupted double bond at the Δ Pinolenic acid methyl ester is a neutral, more lipophilic form of the free acid. |
| Synonyms | (5Z,9Z,12Z)-Octadecatrienoic acid Methyl Ester; (Z,Z,Z)-5,9,12-Octadecatrienoic Acid Methyl Ester; Methyl pinolenate; cis-5,9,12-Octadecatrienoic acid methyl ester |
| PubChem Compound | 35027731 |
| Last Modified | Nov 11 2021 |
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